Cas no 52769-51-4 (ENDOGLYCOSIDASE D)

• Product name: ENDOGLYCOSIDASE D
• CAS No: 52769-51-4
• CID: 937443

ENDOGLYCOSIDASE D Chemical and Physical Properties

Names and Identifiers

• endoglycosidase d
• ENDOGLYCOSIDASE F
• β-N-Acetylglucosaminidase H
• ENDO F1
• ENDO F3
• ENDO D
• Endo-β-N-acetylglucosaminidase F1
• Endoglycosidase F3 from Elizabethkingia miricola
• ENDOGLYCOSIDASE F1
• ENDOGLYCOSIDASE D

Experimental Properties

• Color/Form: powder
• Solubility: Not determined

ENDOGLYCOSIDASE D Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Storage Condition：2-8°C

Additional information on ENDOGLYCOSIDASE D

Understanding the Role of Endoglycosidase D (CAS No 52769-51-4) in Biomedical Research

The EndoGlycosidase D, also known by its CAS registry number 52769-51-4, is a β-mannanase enzyme that plays a critical role in the modification and analysis of glycoproteins. This enzyme is specifically designed to hydrolyze the α-1,3-linkages between mannose residues in N-linked poly glycans, making it an essential tool in the field of carbohydrate chemistry and biomedical research.

EndoGlycosidase D has gained significant attention due to its specificity for mannose-rich glycans. This makes it particularly useful in the study of glycoproteins, which are proteins that have carbohydrate chains (or glycans) attached to their oxygen atoms. These molecules are critical in various biological processes, including cell-cell communication, immune response, and disease progression.

In recent years, there has been a growing interest in understanding the role of glycoproteins in both health and disease. The ability of EndoGlycosidase D to cleave specific glycan structures has made it an invaluable tool for researchers studying immunogenicity, antibody production, and therapeutic protein development. By removing mannose residues, this enzyme provides insights into the structural and functional aspects of glycans, which are often linked to immune recognition and tumor progression.

One of the key applications of EndoGlycosidase D is in the optimization of biopharmaceuticals, such as monoclonal antibodies and recombinant proteins. These therapeutic agents often rely on their glycan structures for proper folding, stability, and immune response modulation. By using EndoGlycosidase D, researchers can modify these glycans to enhance the efficacy and reduce the immunogenicity of biologics, ultimately leading to better patient outcomes.

Recent studies have also highlighted the potential of EndoGlycosidase D in cancer research. Glycans on tumor cells are known to play a role in tumor immune evasion, making them attractive targets for therapeutic intervention. By leveraging this enzyme, scientists can manipulate glycan structures to enhance the efficacy of immunotherapies, such as checkpoint inhibitors and car T-cell therapy.

Moreover, EndoGlycosidase D has been instrumental in advancing our understanding of glycomics, a field that studies the structure and function of carbohydrates in biological systems. The enzyme's specificity for mannose residues has enabled researchers to dissect the complex interplay between glycan structures and cellular functions, paving the way for new therapeutic strategies.

Despite its many applications, there are challenges associated with the use of EndoGlycosidase D. One of the primary concerns is the potential loss of biologically relevant glycan modifications during enzymatic digestion. However, ongoing advancements in enzyme engineering and reaction conditions are addressing these limitations, ensuring that this tool remains a cornerstone of glycoprotein research.

In conclusion, EndoGlycosidase D (CAS No 52769-51-4) is a vital component in the toolkit of researchers working in the biopharmaceutical and glycomics fields. Its ability to specifically modify glycan structures has made it an indispensable tool for advancing our understanding of glycoprotein biology and developing next-generation therapeutics.